Cas no 63998-42-5 (1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-)
63998-42-5 structure
Product Name:1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
CAS No:63998-42-5
MF:C12H14OS
MW:206.303962230682
CID:1666219
Update Time:2024-09-03
1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
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- Inchi: 1S/C12H14OS/c1-2-11(13)9-5-6-12-10(8-9)4-3-7-14-12/h5-6,8H,2-4,7H2,1H3
- InChI Key: VMZUJJGAJWYSBO-UHFFFAOYSA-N
- SMILES: C(C1C=C2C(=CC=1)SCCC2)(=O)CC
Computed Properties
- Exact Mass: 206.07662
Experimental Properties
- Density: 1.122±0.06 g/cm3(Predicted)
- Melting Point: 66 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 217-218 °C(Press: 22 Torr)
- PSA: 17.07
1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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